Fluorescent probes for selective determination of trace level Al3+: recent developments and future prospects
Analytical Methods Pub Date: 2013-08-19 DOI: 10.1039/C3AY40982A
Abstract
Developments in the field of fluorescent chemosensors for trace level determination of Al3+ have been described. Design, synthesis and applications of Al3+ selective fluorescent sensors have attracted a great deal of attention due to their versatile and emerging biological implications. A systematic description of different fluorescent probes based on their fluorophore skeleton has been made. The sensing mechanism of each fluorescent probe has been briefly discussed. Special emphasis has been given to consideration of the greenness of the methods, particularly, the use of greener solvents like water. The review covers published work on fluorescence sensing of Al3+ worldwide together with our own contribution in this field.
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